Cas no 1012737-22-2 ((3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate)

• Product Name: (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate
• CAS No: 1012737-22-2
• Molecular Formula: C₁₆H₁₅FN₂O₅
• Molecular Weight: 334.299107789993
• CID: 5939412
• PubChem ID: 7983263

(3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate Properties

Names and Identifiers

• (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate
• Benzoic acid, 2-[(2-hydroxyethyl)amino]-5-nitro-, (3-fluorophenyl)methyl ester
• (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate
• AKOS000898259
• 3-Fluorobenzyl 2-((2-hydroxyethyl)amino)-5-nitrobenzoate
• Z25039076
• EN300-36058674
• 1012737-22-2

• InChIKey： AKOLKGIEYFHHHZ-UHFFFAOYSA-N
• Inchi： 1S/C16H15FN2O5/c17-12-3-1-2-11(8-12)10-24-16(21)14-9-13(19(22)23)4-5-15(14)18-6-7-20/h1-5,8-9,18,20H,6-7,10H2
• SMILES： C(OCC1=CC=CC(F)=C1)(=O)C1=CC([N+]([O-])=O)=CC=C1NCCO

Computed Properties

• Exact Mass: 334.09649975g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 334.09649975g/mol
• Heavy Atom Count: 24
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Boiling Point: 525.7±50.0 °C(Predicted)
• pka: 14.54±0.10(Predicted)
• Density: 1.407±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives